Cas no 91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-)
91902-87-3 structure
Product Name:Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
CAS No:91902-87-3
MF:C13H12O3
MW:216.232583999634
CID:767154
PubChem ID:71328601
Update Time:2025-04-19
Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-
- 1-(1,8-dihydroxy-6-methylnaphthalen-2-yl)ethanone
- 1-(1,8-Dihydroxy-6-methylnaphthalen-2-yl)ethan-1-one
- 91902-87-3
- DTXSID30757535
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- Inchi: 1S/C13H12O3/c1-7-5-9-3-4-10(8(2)14)13(16)12(9)11(15)6-7/h3-6,15-16H,1-2H3
- InChI Key: JTURDGSXQNLYHD-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=CC=C2C=C(C)C=C(C2=1)O
Computed Properties
- Exact Mass: 216.078644241g/mol
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.5Ų
Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
91902-87-3 (Ethanone, 1-(1,8-dihydroxy-6-methyl-2-naphthalenyl)-) Related Products
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- 699-83-2(2',6'-Dihydroxyacetophenone)
- 1634-34-0(p-Orcacetophenone)
- 480-66-0(Phloracetophenone)
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